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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

For researchers, scientists, and professionals in drug development utilizing isotopic labeling, a
precise understanding of the decay properties of radionuclides is paramount. This guide
provides a detailed comparison and validation of the Carbon-15 (*°C) decay scheme,
presenting key experimental data, methodologies, and a visual representation of the decay
pathway.

Quantitative Decay Data

The radioactive isotope *>C decays via beta-minus () emission to the stable isotope
Nitrogen-15 (:*N). The decay process predominantly populates excited states of 1>N, which
subsequently de-excite through gamma-ray emission. The following tables summarize the key
guantitative data for this decay, based on the Evaluated Nuclear Structure Data File (ENSDF),
which represents a critical review of all available experimental data.

Table 1: Properties of Carbon-15

Property Value

Half-life (T12) 2.449 (5) s
Q-value (B) 9772.3 (23) keV
Decay Mode 100% 3~

Spin and Parity (Jm) 1/2+
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Table 2: Beta Decay Transitions from Carbon-15

Beta

Daughter Excited State . Branching

Transition . Log ft
Nucleus Energy (keV) Ratio (%)

Energy (keV)
15N 0 9772.3 3.6 (4) 5.95 (5)
15N 5270.50 4501.8 42.9 (14) 4.14 (2)
15N 5298.81 44735 1.8 (3) 5.63 (7)
15N 6323.90 3448.4 51.0 (15) 3.82 (2)
15N 8312.6 1459.7 0.61 (4) 4.96 (3)
15N 8571 1201.3 0.083 (6) 5.56 (4)

Table 3: Gamma-Ray Emissions from Nitrogen-15 Excited States

Initial Energy Level

Final Energy Level

Gamma-Ray

Relative Intensity

(keV) (keV) Energy (keV)
5270.50 0 5270.50 42.9 (14)
5298.81 0 5298.81 1.8 (3)
6323.90 0 6323.90 51.0 (15)
8312.6 0 8312.6 0.088 (6)
8312.6 5270.50 3042.1 0.44 (3)
8312.6 5298.81 3013.8 0.082 (6)
8571 0 8571 0.008 (1)
8571 5270.50 3300.5 0.075 (6)
Experimental Protocols
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The validation of the 15C decay scheme relies on a combination of experimental techniques
designed to produce the isotope and precisely measure its decay products.

Production of Carbon-15

A common method for producing *>C is through a nuclear reaction, such as the 3C(t,p)*>C
reaction.[1] In this type of experiment, a target enriched in Carbon-13 is bombarded with a
beam of tritons (the nucleus of a tritium atom, 3H). The resulting reaction produces protons (p)
and the desired Carbon-15 nuclei. The energy of the incident triton beam is carefully selected
to maximize the production cross-section of 1°>C.

Measurement of Beta and Gamma Emissions

The decay of 1°C is studied by detecting the emitted beta particles and subsequent gamma

rays.

» Beta Detection and Half-life Measurement: Beta particles are typically detected using plastic
scintillators. To measure the half-life, the detected beta events are multiscaled, meaning they
are counted in successive time intervals following the production of the 1>°C sample. The
resulting decay curve is then fitted with an exponential function to determine the half-life. A
value of 2.449 + 0.005 seconds has been determined using this method.[1]

o Gamma-Ray Spectroscopy: The gamma rays emitted from the de-excitation of the >N
daughter nucleus are measured with high-resolution detectors, such as High-Purity
Germanium (HPGe) detectors. These detectors provide excellent energy resolution, allowing
for the precise identification and quantification of the different gamma transitions. The
detector is calibrated using standard radioactive sources with well-known gamma-ray
energies and intensities. By analyzing the gamma-ray spectrum, the energies and relative
intensities of the transitions can be determined, which in turn allows for the deduction of the
beta branching ratios to the different excited states of 1°N.[1]

Decay Scheme Visualization

The following diagram illustrates the validated decay scheme of Carbon-15, showing the beta
decay pathways to the various energy levels of Nitrogen-15 and the subsequent gamma-ray
emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1200482?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200482?utm_src=pdf-custom-synthesis
https://www.osti.gov/biblio/5937106
https://www.benchchem.com/product/b1200482#validation-of-the-carbon-15-decay-scheme
https://www.benchchem.com/product/b1200482#validation-of-the-carbon-15-decay-scheme
https://www.benchchem.com/product/b1200482#validation-of-the-carbon-15-decay-scheme
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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